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Compound of Interest

Compound Name: 2-Thiopheneglyoxylic acid

Cat. No.: B043174

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Thiopheneglyoxylic acid, also known as a-oxo-2-thiopheneacetic acid, is a heterocyclic
compound incorporating a thiophene ring linked to a glyoxylic acid moiety. The thiophene
nucleus is a privileged scaffold in medicinal chemistry, with its derivatives exhibiting a wide
array of biological activities, including anticancer, anti-inflammatory, and antimicrobial
properties. This technical guide provides a detailed overview of 2-Thiopheneglyoxylic acid,
focusing on its synthesis, physicochemical properties, and potential biological relevance based
on the activities of related thiophene-containing molecules. While specific biological data for 2-
Thiopheneglyoxylic acid is limited in publicly available literature, this document aims to
provide a foundational understanding for researchers interested in exploring its potential
applications.

Physicochemical and Safety Data

A summary of the key physicochemical properties and safety information for 2-
Thiopheneglyoxylic acid is presented below.

Table 1: Physicochemical Properties of 2-
Thiopheneglyoxylic Acid
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Property Value Reference(s)
CAS Number 4075-59-6 [1]
Molecular Formula CeH403S [1]
Molecular Weight 156.16 g/mol [1]
Melting Point 88-91 °C

White to light yellow crystalline
Appearance

powder
Purity >95%
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Table 2: Safety and Hazard Information

Hazard . ] Hazard

o GHS Pictogram Signal Word
Classification Statement(s)
Skin H314: Causes severe
Corrosion/Irritation, GHSO05 Danger skin burns and eye
Category 1B damage
Serious Eye

Damage/Eye Irritation,

Category 1

Synthesis of 2-Thiopheneglyoxylic Acid

The primary synthetic route to 2-Thiopheneglyoxylic acid involves the oxidation of 2-
acetylthiophene. Several patented methods detail this conversion, with variations in oxidizing
agents, reaction conditions, and purification procedures.
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Experimental Protocol: Synthesis via Oxidation of 2-
Acetylthiophene

This protocol is a composite of methodologies described in the patent literature.

Materials:

2-Acetylthiophene

Nitrosyl sulfuric acid (40% solution in sulfuric acid)

Sulfuric acid (60-70%)

Ice

Sodium hydroxide or other suitable base

Hydrochloric acid or other suitable acid

Organic solvent for extraction (e.g., dichloromethane, ethyl acetate, chloroform)

Water

Procedure:

Reaction Setup: In a reaction vessel equipped with a stirrer and cooling system, add 2-
acetylthiophene to a solution of sulfuric acid.

Cooling: Cool the mixture to a temperature between 0°C and 10°C.

Addition of Oxidizing Agent: Slowly add nitrosyl sulfuric acid to the reaction mixture while
maintaining the internal temperature between -2°C and 15°C.

Reaction: After the addition is complete, continue to stir the mixture at the controlled
temperature for approximately 1 hour.

Quenching and Crystallization: Slowly pour the reaction mixture into a vessel containing ice
water to quench the reaction and precipitate the crude product. Allow for crystallization to
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complete over several hours at a low temperature.

« Filtration: Filter the resulting solid and collect the crude 2-Thiopheneglyoxylic acid.

 Purification: a. Dissolve the crude solid in an alkaline aqueous solution. b. Adjust the pH to
between 2 and 5 with acid. c. Extract with an organic solvent (e.g., dichloroethane, ethyl
acetate, chloroform) to remove impurities. d. Separate the aqueous layer and further acidify
to a pH of 0.8-1 to precipitate the purified product. e. The purified product can be collected by
filtration and dried, or extracted into an organic solvent, which is then evaporated to yield the

final product.
Yield and Purity:
 Yield: 81-88%

e Purity: >98.5%

Synthesis Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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